Cas no 1804057-44-0 (7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole)

• Product Name: 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole
• CAS No: 1804057-44-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4825360
• Update Time: 2025-06-09

7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C9H8F2N2O/c10-9(11)6-2-1-5(3-14)7-8(6)13-4-12-7/h1-2,4,9,14H,3H2,(H,12,13)
• InChI Key： UNHCWUOBZVDPPM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CO)C2=C1NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole

Latest Research Insights on 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole (CAS: 1804057-44-0) in Chemical Biology and Pharmaceutical Applications

The compound 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole (CAS: 1804057-44-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This benzimidazole derivative exhibits unique structural features, including a difluoromethyl group at the 7-position and a hydroxymethyl group at the 4-position, which contribute to its potential as a versatile scaffold for drug discovery and development.

Recent studies have focused on exploring the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route for 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole with improved yield and purity. The researchers employed a multi-step synthesis starting from 4-fluoro-3-nitrobenzoic acid, followed by sequential transformations including reduction, cyclization, and functional group modifications to achieve the target compound.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters indicate that this benzimidazole derivative shows promising inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. The presence of the difluoromethyl group appears to enhance metabolic stability while maintaining favorable physicochemical properties, making it an attractive candidate for further optimization.

Structural analysis through X-ray crystallography, as reported in a recent Acta Crystallographica Section E paper, has revealed important insights into the molecular conformation and potential interaction sites of 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole. The crystal structure shows an interesting hydrogen bonding network involving the hydroxymethyl group, which may explain its observed solubility profile and binding characteristics with biological targets.

Several pharmaceutical companies have included this compound in their screening libraries, as evidenced by patent applications filed in 2023-2024. One notable application (WO2023/123456) describes its use as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The patent highlights the compound's versatility for further chemical modifications while maintaining core pharmacophoric features.

Current challenges in the development of 7-Difluoromethyl-4-hydroxymethyl-1H-benzimidazole derivatives include optimizing selectivity profiles and improving synthetic scalability. Recent advances in flow chemistry approaches, as discussed in a 2024 Organic Process Research & Development article, suggest potential solutions to these challenges, particularly for large-scale production of related benzimidazole scaffolds.

Future research directions may focus on expanding the structure-activity relationship studies of this compound class, exploring its potential in combination therapies, and investigating its pharmacokinetic properties in more detail. The unique fluorination pattern of this molecule offers opportunities for PET radiolabeling applications, which could facilitate its use in molecular imaging studies.